Cas no 893938-78-8 (2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 893938-78-8
• MF: C₁₉H₁₅ClFN₃OS
• MW: 387.858305215836
• CID: 6135926
• PubChem ID: 7484220
• Update Time: 2025-05-19

2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• 2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• 2-(4-chlorophenyl)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• CCG-311648
• 893938-78-8
• AKOS024616341
• F1878-0192
• 2-(4-chlorophenyl)-N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide

• Inchi： 1S/C19H15ClFN3OS/c20-13-3-1-12(2-4-13)9-18(25)22-19-16-10-26-11-17(16)23-24(19)15-7-5-14(21)6-8-15/h1-8H,9-11H2,(H,22,25)
• InChI Key： FMVZEAWAUWJGLY-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(F)C=C2)N=C2CSCC2=1)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 387.0608391g/mol
• Monoisotopic Mass: 387.0608391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Recent Advances in the Study of 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS: 893938-78-8)

The compound 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS: 893938-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with certain protein targets, making it a candidate for the treatment of inflammatory and neurodegenerative diseases. The presence of both chlorophenyl and fluorophenyl groups in its structure enhances its binding affinity and selectivity, which has been a focal point in recent structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant efficacy in preclinical models of neuroinflammation. The research team employed a combination of in vitro and in vivo assays to evaluate its anti-inflammatory effects. Results indicated that 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide effectively reduced pro-inflammatory cytokine levels, suggesting its potential as a novel therapeutic agent.

Another recent study highlighted the compound's pharmacokinetic properties. Researchers utilized advanced analytical techniques, including LC-MS/MS, to assess its metabolic stability and bioavailability. The findings revealed favorable pharmacokinetic profiles, with the compound exhibiting good oral absorption and moderate half-life, which are critical factors for its development into a viable drug candidate.

Furthermore, computational modeling and molecular docking studies have provided deeper insights into the compound's interaction with its biological targets. These studies have elucidated the binding modes and key residues involved in the interaction, paving the way for the design of more potent derivatives. The integration of computational and experimental approaches has significantly advanced the understanding of this compound's therapeutic potential.

Despite these promising findings, challenges remain in the development of 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide. Issues such as off-target effects and long-term toxicity need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and reduce potential side effects.

In conclusion, recent studies on 2-(4-chlorophenyl)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS: 893938-78-8) have highlighted its potential as a versatile therapeutic agent. Its unique chemical structure and promising pharmacological properties make it a compelling subject for further research. Continued exploration of its mechanisms and optimization of its properties will be crucial for its transition from the laboratory to clinical applications.